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Compound of Interest

Compound Name: 2,2,3,3-Tetrafluoro-1-propanol

Cat. No.: B1207051

An In-depth Technical Guide to the Physical Properties of 2,2,3,3-Tetrafluoro-1-propanol

This technical guide provides a comprehensive overview of the core physical properties of
2,2,3,3-Tetrafluoro-1-propanol (CAS No. 76-37-9). Intended for researchers, scientists, and
professionals in drug development, this document consolidates essential data, outlines general
experimental methodologies, and illustrates the interplay of these properties.

Core Physical Properties

2,2,3,3-Tetrafluoro-1-propanol is a fluorinated alcohol recognized for its unique solvency,
thermal stability, and chemical inertness, making it a valuable intermediate in various industrial
and scientific applications, including pharmaceuticals and agrochemicals.[1][2] Its physical
characteristics are summarized below.

Data Presentation: A Tabulated Summary

The following table aggregates the key physical and chemical properties of 2,2,3,3-
Tetrafluoro-1-propanol for straightforward reference and comparison.
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Property Value

Molecular Formula CsHaF4O[3][4][5][6]
Molecular Weight 132.06 g/mol [3][4][6][7]
Appearance Colorless liquid[1][5][8]
Density 1.48 g/mL at 20 °C[7][9]

1.4853 g/mL at 25 °C[10]

Boiling Point

107-109 °C[7][9]

109.5 °C[10]

106 °C

Melting Point

-15 °C[3][8][10][11]

Flash Point

46 °C (114.8 °F) - closed cup

43 °C[10]

45 °C

Refractive Index

n20/D 1.321[7][9]

n20/D 1.3197[10]

1.322[3]

Solubility

Soluble in water, alcohols, and ethers.[1][12]

Vapor Density

4.56 (air = 1)[10]

Surface Tension

17.0 dyne/cm[10]

Experimental Protocols for Property Determination

While the provided literature cites these physical properties, detailed experimental protocols for

their specific determination are not exhaustively described. However, standardized

methodologies are typically employed for such characterizations. The following represents a

general overview of the likely experimental approaches.
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e Density: The density of a liquid is commonly determined using a pycnometer or a digital
density meter. The mass of a known volume of the substance is measured at a specific
temperature, often controlled by a water bath. For 2,2,3,3-Tetrafluoro-1-propanol, these
measurements were performed at 20 °C and 25 °C.[7][10]

e Boiling Point: The boiling point is typically measured by distillation. The substance is heated,
and the temperature at which the liquid and vapor phases are in equilibrium at a given
pressure is recorded. The reported range of 107-109 °C suggests that the measurement was
likely performed at atmospheric pressure.[7][9]

» Melting Point: To determine the melting point, a sample is cooled until it solidifies and then
slowly heated. The temperature at which the solid transitions to a liquid is recorded. This is
often done using a melting point apparatus.

o Flash Point: The flash point is a critical safety parameter, and for 2,2,3,3-Tetrafluoro-1-
propanol, it was determined using the closed-cup method. In this procedure, the substance
is heated in a closed container, and an ignition source is periodically introduced into the
vapor space. The flash point is the lowest temperature at which the vapors ignite.

o Refractive Index: The refractive index is measured using a refractometer, typically an Abbé
refractometer. A drop of the liquid is placed on the prism, and the instrument measures the
angle at which light is refracted as it passes through the sample. The measurement is
standardized to the D-line of sodium at 20 °C.

Visualization of Property Relationships

The physical properties of 2,2,3,3-Tetrafluoro-1-propanol are interconnected and inform its
applications and handling requirements. The following diagram illustrates these logical
relationships.
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Logical Relationships of Physical Properties
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Property Interrelationships and Their Practical Implications.

This diagram illustrates how fundamental physical properties such as a relatively low flash point
and high vapor density necessitate specific handling and safety protocols due to flammability
and the tendency of vapors to accumulate.[10] Conversely, its boiling point and solubility profile
are key to its utility as a solvent and chemical intermediate in various processes.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. nbinno.com [nbinno.com]

3. 2,2,3,3-tetrafluoro-1-propanol [stenutz.eu]

4. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F40 | CID 6441 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1207051?utm_src=pdf-body-img
http://www.basechem.org/chemical/729
https://www.nbinno.com/?news/AFX-2233-tetrafluoro-1-propanol-a-safe-and-efficient-option-for-manufacturers
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-uses-2233-tetrafluoro-1-propanol-industry-ta
https://www.benchchem.com/product/b1207051?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/AFX-2233-tetrafluoro-1-propanol-a-safe-and-efficient-option-for-manufacturers
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-uses-2233-tetrafluoro-1-propanol-industry-ta
https://www.stenutz.eu/chem/solv6.php?name=2,2,3,3-tetrafluoro-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_3-Tetrafluoro-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_3-Tetrafluoro-1-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 5. CAS 76-37-9: 2,2,3,3-Tetrafluoro-1-propanol | CymitQuimica [cymitquimica.com]
e 6. 2,2,3,3-Tetrafluoro-1-propanol [webbook.nist.gov]

o 7.2,2,3,3-l&mAEZ 98% | Sigma-Aldrich [sigmaaldrich.com]

» 8. fishersci.com [fishersci.com]

e 9. 2,2,3,3-Tetrafluoro-1-propanol 98 76-37-9 [sigmaaldrich.com]

e 10. basechem.org [basechem.org]

e 11. AB104221 | CAS 76-37-9 — abcr Gute Chemie [abcr.com]

e 12. Tetrafluoro-1-propanol | 76-37-9 [chemicalbook.com]

 To cite this document: BenchChem. [2,2,3,3-Tetrafluoro-1-propanol physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207051#2-2-3-3-tetrafluoro-1-propanol-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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